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Compound of Interest

Compound Name: cadmium(2+),sulfate;octahydrate

Cat. No.: B090749

For Immediate Release

This technical guide provides an in-depth overview of the safety information for cadmium
sulfate octahydrate, tailored for researchers, scientists, and drug development professionals.
The following sections detail the hazardous properties, toxicological data, and emergency
procedures associated with this compound, presented in a clear and actionable format.

Section 1: Hazard Identification and Classification

Cadmium sulfate octahydrate is classified as a highly toxic substance with significant health
and environmental hazards. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a standardized framework for understanding these risks.

Table 1: GHS Classification for Cadmium Sulfate Octahydrate[1][2]
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Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral

Category 3

H301: Toxic if swallowed

Acute Toxicity, Inhalation

Category 2

H330: Fatal if inhaled

Germ Cell Mutagenicity

Category 1B

H340: May cause genetic
defects

Carcinogenicity

Category 1B

H350: May cause cancer

Reproductive Toxicity

Category 1B

H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity

H372: Causes damage to

Category 1 organs through prolonged or

(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic ] o
) Category 1 H400: Very toxic to aquatic life

Environment, Acute Hazard
Hazardous to the Aquatic H410: Very toxic to aquatic life

Category 1

Environment, Chronic Hazard

with long lasting effects

The signal word for cadmium sulfate octahydrate is Danger.[1]

GHS Classification and Labeling Workflow

The following diagram illustrates the logical process for classifying and labeling a chemical

substance like cadmium sulfate octahydrate according to GHS guidelines.
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GHS Classification and Labeling Workflow

Section 2: Toxicological Information

The primary route of acute exposure is through ingestion and inhalation. Chronic exposure can
lead to severe damage to the kidneys, liver, and lungs.[3][4]

Table 2: Acute Toxicity Data
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Route of Exposure Species Value

Oral Dog LD50: 27 mg/kg

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of the test population.

Experimental Protocol: Acute Oral Toxicity (LD50)
Determination (OECD Guideline 423)

The acute oral toxicity of cadmium sulfate octahydrate is determined using a stepwise
procedure with a small number of animals. The method is designed to classify the substance
based on its lethal dose and provide information on its hazardous properties.

Methodology:
o Animal Selection: Healthy, young adult rodents of a single sex (typically females) are used.

e Housing and Fasting: Animals are housed in suitable cages and fasted (food, but not water,
is withheld) overnight before dosing.

o Dose Administration: The substance is administered orally in a single dose via gavage. The
initial dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body
weight).

o Stepwise Procedure:
o A small group of animals (typically 3) is dosed at the starting level.
o The outcome (mortality or survival) determines the next step.

o If mortality occurs, the next dose level is lower. If no mortality occurs, a higher dose level
is used in a subsequent group of animals.

e Observation Period: Animals are observed for up to 14 days for signs of toxicity and
mortality. Body weight is recorded weekly.
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o Data Analysis: The results are used to classify the substance according to the GHS
categories for acute oral toxicity. The LD50 is estimated based on the dose levels at which
mortality is observed.

Section 3: Emergency Procedures

In the event of an accidental release or exposure, prompt and appropriate action is crucial.

First-Aid Measures

Table 3: First-Aid Measures for Cadmium Sulfate Octahydrate Exposure[3][4]

Exposure Route First-Aid Procedure

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If the

Inhalation o ) o
victim is not breathing, perform artificial
respiration. Seek immediate medical attention.
Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures: Spill Cleanup Workflow

A spill of cadmium sulfate octahydrate must be handled with extreme caution due to its high
toxicity. The following workflow outlines the general procedure for a minor laboratory spill. For
major spills, evacuate the area and contact emergency services.
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Workflow for a Minor Chemical Spill
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Section 4: Handling and Storage

Handling: Use this substance only in a chemical fume hood. Do not breathe dust. Avoid contact
with eyes, skin, and clothing. Wash hands thoroughly after handling.[3]

Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away from
incompatible substances.

Section 5: Personal Protective Equipment

To minimize exposure, the following personal protective equipment (PPE) should be worn when
handling cadmium sulfate octahydrate:

o Eye Protection: Chemical splash goggles.
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

¢ Respiratory Protection: A NIOSH/MSHA-approved respirator is required when handling this
substance. Use a self-contained breathing apparatus (SCBA) in case of emergency.

This guide is intended to provide essential safety information. Always refer to the complete
Safety Data Sheet (SDS) for cadmium sulfate octahydrate before use and ensure that all
personnel are adequately trained in its safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cadmium Sulfate Octahydrate: A Comprehensive
Safety and Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b090749#cadmium-sulfate-octahydrate-safety-
data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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